Cas no 1461715-59-2 (4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride)

• Product Name: 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride
• CAS No: 1461715-59-2
• MF: C₁₄H₁₅ClN₂
• MW: 246.735302209854
• CID: 5160778
• PubChem ID: 75420345
• Update Time: 2025-06-11

4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline hydrochloride
• 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride

• Inchi： 1S/C14H14N2.ClH/c1-2-4-13-12(3-1)9-16-10-14(13)11-5-7-15-8-6-11;/h1-5,9-10,15H,6-8H2;1H
• InChI Key： BNNJLBXHOYMCOG-UHFFFAOYSA-N
• SMILES： C1(C2=CCNCC2)=CN=CC2C=CC=CC1=2.Cl

Additional information on 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride

Comprehensive Overview of 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride (CAS No. 1461715-59-2)

4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride (CAS No. 1461715-59-2) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and neuroscience research. This compound, often referred to by its abbreviated name 4-THPIQ dihydrochloride, is a derivative of isoquinoline, a heterocyclic aromatic organic compound. The presence of the tetrahydropyridine moiety in its structure makes it a valuable scaffold for designing novel therapeutic agents, particularly in the context of neurological disorders and receptor modulation.

The molecular formula of 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride is C14H16N2·2HCl, with a molecular weight of approximately 285.21 g/mol. Its structural uniqueness lies in the fusion of the isoquinoline core with a tetrahydropyridine ring, which enhances its binding affinity to specific biological targets. Researchers have explored its potential applications in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has led to increased interest in its role as a neuropharmacological tool or a precursor for drug discovery.

In recent years, the scientific community has focused on the development of small-molecule modulators for neurological conditions such as Parkinson's disease, depression, and anxiety disorders. 4-THPIQ dihydrochloride has emerged as a candidate due to its structural similarity to known bioactive molecules. Its pharmacokinetic properties, including solubility and bioavailability, are areas of active investigation, with studies aiming to optimize its blood-brain barrier permeability. These efforts align with the growing demand for precision medicine and targeted therapies in neurology.

From a synthetic chemistry perspective, the preparation of 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride involves multi-step organic reactions, including cyclization and salt formation. The dihydrochloride salt form improves its stability and handling, making it suitable for laboratory use. Researchers often employ advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its purity and confirm its structural integrity. These analytical methods are critical for ensuring reproducibility in experimental studies.

The compound's relevance extends to high-throughput screening (HTS) campaigns, where it is evaluated for its interaction with various G-protein-coupled receptors (GPCRs). Given the prominence of GPCRs in drug development, 4-THPIQ dihydrochloride serves as a valuable probe for identifying new ligand-receptor interactions. Its potential to act as a selective antagonist or agonist has sparked curiosity in both academic and industrial research settings.

In the context of user-searched topics, questions such as "What are the applications of 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline in neuroscience?" or "How does CAS 1461715-59-2 compare to other isoquinoline derivatives?" are frequently encountered. Addressing these queries, this compound stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are crucial for central nervous system (CNS) penetration. Additionally, its structure-activity relationship (SAR) studies provide insights into optimizing its efficacy and reducing off-target effects.

Another hot topic in the field is the integration of artificial intelligence (AI) in drug discovery. Computational models predicting the binding affinity of 4-THPIQ dihydrochloride to specific receptors have accelerated its evaluation. Tools like molecular docking and quantitative structure-activity relationship (QSAR) analyses are employed to refine its design. This synergy between experimental and in silico approaches exemplifies the modern paradigm of rational drug design.

Safety and handling of 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride follow standard laboratory protocols. While it is not classified as a hazardous material, researchers are advised to use appropriate personal protective equipment (PPE) and adhere to good laboratory practices (GLP). Its storage conditions typically involve protection from light and moisture, ensuring long-term stability.

In summary, 4-(1,2,3,6-tetrahydropyridin-4-yl)isoquinoline dihydrochloride (CAS No. 1461715-59-2) represents a versatile compound with promising applications in neuroscience and drug discovery. Its unique chemical structure, combined with ongoing research into its biological activity, positions it as a noteworthy subject in the quest for innovative therapeutics. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in medicinal chemistry discussions.